Nifalatide hydrochloride
Overview
Description
BW-942C HCl is an enkephalin-like pentapeptide.
Scientific Research Applications
Parkinson's Disease Research
Nifalatide hydrochloride has been investigated for its effects on Parkinson's disease. In a study, it was found that treatment with nifalatide hydrochloride altered exploratory cerebrospinal fluid biomarkers related to the disease, such as brain dopamine turnover, oligomeric α-synuclein, and hyperphosphorylated tau. The study concluded that nifalatide hydrochloride should be further investigated as a potential disease-modifying therapy in Parkinson's disease (Pagán et al., 2019).
Cardiovascular Applications
Nifalatide hydrochloride has shown potential in cardiovascular applications. It is an intravenous class-III antiarrhythmic agent that blocks the K(+)-channel without inhibiting β-adrenergic receptors. Studies suggest that it may be a feasible therapy for advanced cardiac life-support in patients with out-of-hospital ventricular fibrillation (VF), potentially improving the rate of return of spontaneous circulation and the rate of admission alive to the hospital (Yasuda et al., 2010). Another study indicated that nifalatide hydrochloride might be useful in preventing life-threatening ventricular tachyarrhythmias, although it's noted that caution should be taken due to the potential for proarrhythmic torsade de pointes (Ohashi et al., 2006).
properties
CAS RN |
99146-53-9 |
|---|---|
Product Name |
Nifalatide hydrochloride |
Molecular Formula |
C30H40ClN7O9S |
Molecular Weight |
710.2 g/mol |
IUPAC Name |
(2S)-1-[(2S)-2-[[2-[[(2R)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-4-methylsulfinylbutanoyl]amino]acetyl]amino]-3-(4-nitrophenyl)propanoyl]pyrrolidine-2-carboxamide;hydrochloride |
InChI |
InChI=1S/C30H39N7O9S.ClH/c1-47(46)14-12-23(35-28(41)22(31)15-18-6-10-21(38)11-7-18)29(42)33-17-26(39)34-24(16-19-4-8-20(9-5-19)37(44)45)30(43)36-13-2-3-25(36)27(32)40;/h4-11,22-25,38H,2-3,12-17,31H2,1H3,(H2,32,40)(H,33,42)(H,34,39)(H,35,41);1H/t22-,23+,24-,25-,47?;/m0./s1 |
InChI Key |
VYYJBBOWFDHEID-UGDLZOKRSA-N |
Isomeric SMILES |
CS(=O)CC[C@H](C(=O)NCC(=O)N[C@@H](CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)N2CCC[C@H]2C(=O)N)NC(=O)[C@H](CC3=CC=C(C=C3)O)N.Cl |
SMILES |
CS(=O)CCC(C(=O)NCC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)N2CCCC2C(=O)N)NC(=O)C(CC3=CC=C(C=C3)O)N.Cl |
Canonical SMILES |
CS(=O)CCC(C(=O)NCC(=O)NC(CC1=CC=C(C=C1)[N+](=O)[O-])C(=O)N2CCCC2C(=O)N)NC(=O)C(CC3=CC=C(C=C3)O)N.Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
sequence |
YXGXP |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2-Met-4-(4-nitro)-Phe-5-ProNH2-enkephalin BW 942C BW-942-C BW-942C enkephalin, Met(2)-4-nitro-Phe(4)-ProNH2(5)- enkephalin, methionyl(2)-4-nitrophenylalanyl(4)-prolinamide(5)- Tyr-Met-O-Gly-4-NO2-Phe-Pro-NH2 tyrosyl-methionyl-O-glycyl-para-nitro-phenylalanyl-prolinamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
